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Compound of Interest

Compound Name: 4-Iodo-2-methylphenol

CAS No.: 60577-30-2

Cat. No.: B1580675

Get Quote

Part 1: Executive Summary & Strategic Rationale
4-Iodo-2-methylphenol (CAS: 60577-30-2) is a critical pharmacophore building block, widely

employed in Suzuki-Miyaura cross-coupling reactions to generate biaryl scaffolds found in

kinase inhibitors and anti-inflammatory agents.

While commercially available, the in-situ synthesis of this intermediate is often preferred in drug

development workflows to ensure freshness (avoiding oxidative degradation) and to allow for

late-stage diversification of the cresol scaffold.

The Challenge: The primary synthetic hurdle is regioselectivity. o-Cresol contains two activating

groups: the hydroxyl (-OH) and the methyl (-CH3). Both are ortho/para directors.

Hydroxyl (C1): Strong activator. Directs to C4 (para) and C6 (ortho).

Methyl (C2): Weak activator. Directs to C3 (ortho) and C5 (para).

Because the hydroxyl group's directing effect dominates, the competition is strictly between the

C4 (para) and C6 (ortho) positions. This guide details a "Green Chemistry" protocol using
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NaI/NaOCl (oxidative iodination) that achieves >95% para-selectivity (C4) by leveraging steric

control and thermodynamic stability, avoiding the use of hazardous Iodine Monochloride (ICl).

Part 2: Mechanistic Insight & Chemical Logic
Reaction Mechanism (Oxidative Iodination)
The reaction proceeds via an Electrophilic Aromatic Substitution (EAS). Unlike direct iodination

with

(which is reversible and slow), this protocol generates a highly reactive electrophilic iodine
species in situ.

Activation: Sodium hypochlorite (NaOCl) oxidizes sodium iodide (NaI) to form hypoiodous

acid (HOI) or the iodonium ion (

).

Substitution: The phenol is deprotonated by base to form the phenoxide anion, increasing

electron density at C4 and C6.

Selectivity: Attack occurs preferentially at C4 due to the steric hindrance at C6 (flanked by

the -OH and adjacent to the ring curve) and the electronic reinforcement of the para position.

Pathway Visualization

Reagents:
NaI + NaOCl

Active Species:
[I+] / HOI

Oxidation

Transition State:
Sigma Complex

Electrophilic Attack

Substrate:
o-Cresol (Phenoxide)

Product:
4-Iodo-2-methylphenolMajor Path (Para)

Side Product:
4,6-Diiodo-2-methylphenol

Minor Path (Over-iodination)

Click to download full resolution via product page

Caption: Mechanistic flow of oxidative iodination. Note the bifurcation at the transition state

where stoichiometry control prevents the formation of the di-iodo impurity.
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Part 3: Detailed Experimental Protocol
Method A: Oxidative Iodination (NaI / NaOCl)
Recommended for High-Throughput and Green Chemistry Applications.

Scale: 10 mmol (Adaptable to kg scale) Time: ~2 Hours Yield: 85-92%

Reagents & Equipment
Reagent MW ( g/mol )

Equiv.[1][2][3]
[4][5][6]

Amount Role

o-Cresol 108.14 1.0 1.08 g Substrate

Sodium Iodide

(NaI)
149.89 1.0 1.50 g Iodine Source

NaOH (1M aq) 40.00 1.0 10 mL
Base (Phenoxide

formation)

NaOCl (Bleach) 74.44 1.0
~12 mL (6%

soln)
Oxidant

Methanol - Solvent 20 mL Co-solvent

Sodium

Thiosulfate
158.11 Excess

10 mL (10%

soln)
Quencher

Step-by-Step Procedure
Solubilization:

In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve o-cresol (1.08

g) and NaI (1.50 g) in Methanol (20 mL).

Add NaOH (10 mL, 1M). The solution should be clear and colorless to pale yellow.

Critical Parameter: Cool the mixture to 0–5 °C using an ice bath. Low temperature

improves regioselectivity and prevents oxidation of the methyl group.

Oxidant Addition (The Rate-Limiting Step):
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Load the NaOCl solution (commercial bleach, approx 6% active chlorine) into a dropping

funnel.

Add NaOCl dropwise over 30–45 minutes while stirring vigorously.

Observation: The solution will turn dark red-brown as transient iodine species form, then

fade to a yellow/orange suspension.

Stoichiometry Check: Do not exceed 1.05 equivalents of NaOCl. Excess oxidant leads to

the 4,6-diiodo impurity.

Reaction Monitoring:

Maintain stirring at 0 °C for 1 hour.

TLC Analysis: (Eluent: 20% EtOAc in Hexanes).

o-Cresol

~ 0.6

Product

~ 0.4

Look for the disappearance of the starting material spot.

Workup & Isolation:

Quench: Add 10% Sodium Thiosulfate (

) solution (10 mL) to the reaction mixture.

Visual Validation: The dark iodine color should instantly disappear, leaving a clear or

milky white suspension.

Acidification: Carefully acidify the mixture to pH ~2 using 1M HCl.

Result: The product will precipitate as an off-white to brownish solid.
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Extraction: If the precipitate is fine, extract with Ethyl Acetate (3 x 20 mL). Wash combined

organics with brine, dry over

, and concentrate in vacuo.

Purification:

The crude solid is often sufficiently pure (>95%).

Recrystallization (Optional): Recrystallize from Hexane/Ethanol (9:1) to obtain white

needles.

Workflow Diagram
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Start:
Dissolve o-Cresol + NaI

in MeOH/NaOH

Cool to 0°C

Dropwise Addition:
NaOCl (Bleach)

(30-45 mins)

Monitor:
TLC / Color Change

Quench:
Add Na2S2O3

(Remove excess I2)

Acidify:
HCl to pH 2

(Precipitate Product)

Isolate:
Filter or Extract

Click to download full resolution via product page

Caption: Operational workflow for the oxidative iodination protocol. Step 3 (Addition) is critical

for controlling selectivity.

Part 4: Analytical Validation & Quality Control
Every batch must be validated against the following specifications to ensure identity and purity.
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Physical Properties[7]
Appearance: Off-white to pale reddish solid (oxidizes slightly upon air exposure).

Melting Point:67–68 °C (Lit. 67-68 °C [1]).[7]

Note: A melting point below 60 °C indicates significant contamination with starting material

or the di-iodo byproduct.

NMR Spectroscopy ( , 400 MHz)
The regiochemistry is confirmed by the splitting pattern in the aromatic region.

Proton
Shift (

ppm)
Multiplicity

Coupling (

Hz)
Assignment

H-3 7.46 Doublet (d)
Meta to OH,

Ortho to I

H-5 7.38 dd
Meta to OH,

Ortho to I

H-6 6.58 Doublet (d)
Ortho to OH

(Shielded)

-OH ~4.80 Singlet (br) - Phenolic OH

-CH3 2.23 Singlet (s) - Methyl Group

Interpretation: The presence of two protons with large coupling (

) indicates they are ortho to each other (H5 and H6). The small coupling (

) on H3 indicates meta coupling to H5. This pattern confirms the 1,2,4-substitution pattern.

Part 5: Safety & Handling
Iodine Toxicity: While this method generates iodine species in situ, avoid breathing vapors if

the reaction warms up. Work in a fume hood.
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Bleach Compatibility: Never mix NaOCl with strong acids directly before quenching, as this

releases chlorine gas (

). Ensure Thiosulfate is added before acidification.

Product Stability: Iodophenols are light-sensitive. Store the final product in amber vials at 4

°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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